![molecular formula C13H9ClN2 B1427060 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine CAS No. 918516-27-5](/img/structure/B1427060.png)
5-(4-Chlorophenyl)-1H-pyrrolo[2,3-B]pyridine
Overview
Description
5-(4-Chlorophenyl)-1H-pyrrolo[2,3-b]pyridine, also known as 5CP-PP, is a heterocyclic aromatic compound that has been studied extensively due to its potential applications in drug discovery and development. 5CP-PP has been found to be a potent inhibitor of the enzyme acetylcholinesterase (AChE), which is involved in the breakdown of the neurotransmitter acetylcholine. AChE inhibitors are important for the treatment of Alzheimer's disease, and 5CP-PP has been investigated for its potential use as a therapeutic agent for this condition.
Scientific Research Applications
Synthesis and Characterization
5-(4-Chlorophenyl)-1H-pyrrolo[2,3-b]pyridine has been studied in the context of synthesizing and characterizing new biologically active scaffolds. For instance, it has been used in the synthesis of pyrrolo[2,3-b]pyridine derivatives with potential biological activities (Sroor, 2019). These derivatives have been fully characterized, indicating the compound's role in developing new chemical entities.
Optical and Junction Characteristics
Research has also explored the structural, optical, and junction characteristics of pyridine derivatives, including this compound. This research has led to insights into their polycrystalline nature and optical functions, and their potential use in fabricating heterojunctions and as photosensors (Zedan, El-Taweel, & El-Menyawy, 2020).
Heterocyclic Synthesis
The compound has been instrumental in heterocyclic synthesis, particularly in creating pyridine-2(1H)-thione and various fused nitrogen and/or sulfur heterocyclic derivatives. These syntheses open pathways for developing new compounds with diverse chemical structures and potential applications (Elneairy, 2010).
Crystal Structure and Antimicrobial Activity
In addition to synthesis, this compound derivatives have been studied for their crystal structure and antimicrobial activity. This includes analysis through NMR, FT-IR, and X-ray diffraction, highlighting their potential in developing new antimicrobial agents (Nural et al., 2018).
Antibacterial Properties
The compound has shown promise in synthesizing antibacterial agents. For instance, derivatives of this compound have demonstrated antibacterial activity in vitro, indicating its potential in pharmaceutical research (Toja, Kettenring, Goldstein, & Tarzia, 1986).
Mechanism of Action
Target of Action
It’s worth noting that compounds with similar structures, such as indole derivatives, have been found to bind with high affinity to multiple receptors . These receptors play crucial roles in various biological activities, including antiviral, anti-inflammatory, anticancer, anti-HIV, antioxidant, antimicrobial, antitubercular, antidiabetic, antimalarial, and anticholinesterase activities .
Mode of Action
Similar compounds, such as thiazolo[4,5-b]pyridines, have been reported to exhibit a broad spectrum of pharmacological activities, including antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities . These activities suggest a complex interaction with their targets, leading to various physiological changes.
Biochemical Pathways
Compounds with similar structures, such as indole derivatives, have been reported to affect various biological activities, suggesting that they may influence a range of biochemical pathways .
Result of Action
Similar compounds, such as thiazolo[4,5-b]pyridines, have been reported to exhibit a broad spectrum of pharmacological activities, including antioxidant, antimicrobial, herbicidal, anti-inflammatory, antifungal, and antitumor activities . These activities suggest that the compound may have a wide range of molecular and cellular effects.
Properties
IUPAC Name |
5-(4-chlorophenyl)-1H-pyrrolo[2,3-b]pyridine | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H9ClN2/c14-12-3-1-9(2-4-12)11-7-10-5-6-15-13(10)16-8-11/h1-8H,(H,15,16) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AIRHBAXIGSQPNX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=CN=C3C(=C2)C=CN3)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H9ClN2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20728774 | |
Record name | 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20728774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
228.67 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
918516-27-5 | |
Record name | 5-(4-Chlorophenyl)-1H-pyrrolo[2,3-b]pyridine | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20728774 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 5-(4-CHLOROPHENYL)-1H-PYRROLO[2,3-b]PYRIDINE | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.